Cas no 842133-16-8 (Defluoro-Canagliflozin)

Defluoro-Canagliflozin is a synthetic derivative of canagliflozin, a well-known SGLT2 inhibitor used in the management of type 2 diabetes. This modified compound is characterized by the removal of a fluorine atom, which alters its pharmacokinetic and pharmacodynamic properties. Defluoro-Canagliflozin retains the ability to inhibit SGLT2, thereby promoting urinary glucose excretion, but its structural modification may influence metabolic stability, binding affinity, or selectivity. This derivative is primarily utilized in research settings to study structure-activity relationships (SAR) and to explore the impact of fluorination on drug efficacy and safety. Its applications extend to preclinical investigations aimed at optimizing antidiabetic therapeutics.
Defluoro-Canagliflozin structure
Defluoro-Canagliflozin structure
Product Name:Defluoro-Canagliflozin
CAS No:842133-16-8
MF:C24H26O5S
MW:426.525246143341
CID:3168596
PubChem ID:78358458
Update Time:2025-08-05

Defluoro-Canagliflozin Chemical and Physical Properties

Names and Identifiers

    • Canagliflozin Defluoro Impurity
    • D-Glucitol, 1,5-anhydro-1-C-[4-methyl-3-[(5-phenyl-2-thienyl)methyl]phenyl]-, (1S)-
    • (1S)-1,5-Anhydro-1-C-[4-methyl-3-[(5-phenyl-2-thienyl)methyl]phenyl]-D-glucitol (ACI)
    • Canagliflozin desfluoro impurity
    • (2R,3S,4R,5R,6S)-2-(hydroxymethyl)-6-[4-methyl-3-[(5-phenylthiophen-2-yl)methyl]phenyl]oxane-3,4,5-triol
    • (2R,3S,4R,5R,6S)-2-(hydroxymethyl)-6-(4-methyl-3-((5-phenylthiophen-2-yl)methyl)phenyl)tetrahydro-2H-pyran-3,4,5-tr...
    • D-Glucitol, 1,5-anhydro-1-C-(4-methyl-3-((5-phenyl-2-thienyl)methyl)phenyl)-, (1S)-
    • Defluoro-Canagliflozin; D-Glucitol, 1,5-anhydro-1-C-[4-methyl-3-[(5-phenyl-2-thienyl)methyl]phenyl]-, (1S)- (9CI, ACI); (1S)-1,5-Anhydro-1-C-[4-methyl-3-[(5-phenyl-2-thienyl)methyl]phenyl]-D-glucitol (ACI)
    • Defluoro-Canagliflozin
    • UNII-G2X6T2GQ6S
    • G2X6T2GQ6S
    • D72415
    • 1S)-1,5-Anhydro-1-C-(4-methyl-3-((5-phenyl-2-thienyl)methyl)phenyl)-D-glucitol
    • CS-M2740
    • (2R,3S,4R,5R,6S)-2-(hydroxymethyl)-6-(4-methyl-3-((5-phenylthiophen-2-yl)methyl)phenyl)tetrahydro-2H-pyran-3,4,5-triol
    • 842133-16-8
    • SCHEMBL17294095
    • Desfluoro Canagliflozin
    • Inchi: 1S/C24H26O5S/c1-14-7-8-16(24-23(28)22(27)21(26)19(13-25)29-24)11-17(14)12-18-9-10-20(30-18)15-5-3-2-4-6-15/h2-11,19,21-28H,12-13H2,1H3/t19-,21-,22+,23-,24+/m1/s1
    • InChI Key: ALPBUBXAMCHQTN-ZXGKGEBGSA-N
    • SMILES: O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(C)=C(CC2=CC=C(C3C=CC=CC=3)S2)C=1

Computed Properties

  • Exact Mass: 426.15009510g/mol
  • Monoisotopic Mass: 426.15009510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 645.1±55.0 °C at 760 mmHg
  • Flash Point: 343.9±31.5 °C
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Defluoro-Canagliflozin Security Information

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Defluoro-Canagliflozin Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Methanol ;  3 h, 15 °C; 15 °C → -35 °C
1.2 Reagents: Boron trifluoride etherate ,  Triethylsilane Solvents: Diethyl ether ;  2 h, -35 °C
Reference
Synthesis and Characterization of Potential Impurities of Canagliflozin
Pachore, Sharad S.; Akula, Swapna; Aaseef, Mohammad; Usha Jyothi, Mudumbai; Vemuri, Sasikala; et al, ChemistrySelect, 2017, 2(28), 9157-9161

Defluoro-Canagliflozin Preparation Products

Additional information on Defluoro-Canagliflozin

Introduction to Defluoro-Canagliflozin (CAS No. 842133-16-8)

Defluoro-Canagliflozin, a derivative of Canagliflozin, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicine. This compound, identified by its CAS number 842133-16-8, represents a novel approach to managing metabolic disorders, particularly those related to glucose homeostasis. The introduction of fluorine atoms into the Canagliflozin molecule has led to intriguing modifications in its pharmacokinetic and pharmacodynamic properties, making it a subject of extensive research.

The structure of Defluoro-Canagliflozin incorporates fluorine at specific positions that enhance its binding affinity to the Sodium-Glucose Cotransporter 2 (SGLT2) receptor. This receptor plays a crucial role in glucose reabsorption in the kidneys, and inhibitors like Defluoro-Canagliflozin are designed to reduce this reabsorption, thereby lowering blood glucose levels. The fluorine substitution not only improves the compound's solubility but also its metabolic stability, which are critical factors for drug efficacy and safety.

Recent studies have highlighted the potential of Defluoro-Canagliflozin in treating type 2 diabetes mellitus (T2DM). Unlike its parent compound, Canagliflozin, the fluorinated derivative has shown enhanced selectivity for SGLT2, reducing off-target effects that may lead to adverse reactions. This improved selectivity is attributed to the electronic and steric effects of the fluorine atom, which modulate the compound's interaction with biological targets.

One of the most compelling aspects of Defluoro-Canagliflozin is its potential to reduce hyperglycemia with minimal impact on electrolyte balance. Traditional SGLT2 inhibitors have been associated with an increased risk of dehydration and electrolyte disturbances due to increased urination. However, preliminary clinical trials suggest that Defluoro-Canagliflozin may mitigate these side effects by optimizing renal glucose reabsorption without significantly altering urinary volume.

The pharmacokinetic profile of Defluoro-Canagliflozin has been thoroughly investigated in preclinical studies. The compound exhibits rapid absorption and prolonged elimination half-life, which allows for once-daily dosing. This dosing regimen enhances patient compliance and convenience, making it an attractive option for long-term therapeutic use. Additionally, the compound's bioavailability has been reported to be higher than that of Canagliflozin, further improving its clinical potential.

From a chemical perspective, the synthesis of Defluoro-Canagliflozin involves sophisticated fluorination techniques that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to introduce fluorine atoms at specific positions without compromising the overall structure of the molecule. These methodologies include transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, which have enabled chemists to achieve high yields and purity levels essential for pharmaceutical applications.

The biological activity of Defluoro-Canagliflozin has been evaluated in various in vitro and in vivo models. In cell culture studies, the compound demonstrates potent inhibition of SGLT2 with IC50 values comparable to or even lower than those of existing drugs on the market. Animal models have further supported these findings by showing significant reductions in blood glucose levels following administration of Defluoro-Canagliflozin.

One notable observation from recent research is the compound's ability to enhance insulin sensitivity in addition to its primary mechanism of action. This dual effect makes Defluoro-Canagliflozin particularly promising for patients with T2DM who often exhibit insulin resistance alongside hyperglycemia. The ability to address multiple pathophysiological aspects simultaneously could lead to more comprehensive disease management strategies.

The safety profile of Defluoro-Canagliflozin is another area of active investigation. While initial studies suggest that it may have fewer side effects compared to its parent compound, long-term clinical trials are necessary to fully assess its risks and benefits. Researchers are particularly interested in evaluating its impact on renal function and cardiovascular outcomes, which are critical considerations for any anti-diabetic therapy.

The development of Defluoro-Canagliflozin aligns with broader trends in pharmaceutical innovation aimed at improving therapeutic outcomes while minimizing adverse effects. The use of structural modifications such as fluorination represents a strategic approach to optimizing drug properties without altering their fundamental biological activity. This approach has been successfully applied in other therapeutic areas and holds great promise for future drug development.

In conclusion, Defluoro-Canagliflozin (CAS No. 842133-16-8) is a novel compound with significant potential in the management of type 2 diabetes mellitus. Its enhanced selectivity for SGLT2, improved pharmacokinetic profile, and reduced risk of side effects position it as a promising candidate for clinical use. Ongoing research continues to elucidate its mechanisms of action and long-term safety profile, paving the way for new treatment options for patients with T2DM.

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